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Abstract
Sphaerobioside, a naturally occurring isoflavonoid glycoside, has been identified as a

secondary metabolite in several plant species, notably Eriosema tuberosum. This technical

guide provides a comprehensive overview of the discovery, history, and known biological

activities of Sphaerobioside. It includes a summary of its chemical properties, a review of its

reported anti-inflammatory, antioxidant, antimicrobial, and anticancer characteristics, and a

discussion of its potential mechanisms of action, including the inhibition of key signaling

pathways. This document aims to serve as a foundational resource for researchers interested

in the therapeutic potential of Sphaerobioside.

Introduction
Natural products have long been a valuable source of novel therapeutic agents.

Sphaerobioside is an isoflavonoid glycoside that has garnered interest for its diverse

biological activities. This guide synthesizes the available scientific information on

Sphaerobioside, with a focus on its discovery, chemical nature, and pharmacological

properties.
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Sphaerobioside has been reported in the plant Eriosema tuberosum. While the definitive

original publication detailing its initial isolation and characterization is not readily available in

the public domain, its presence in this plant species is documented in chemical databases. The

PubChem database entry for Sphaerobioside (CID 76315025) was created on July 29, 2014,

indicating its recognition as a distinct chemical entity around that time. It is also known to be

present in other plant species such as Baptisia sphaerocarpa, Sphaerophysa salsula,

Sphaeranthus indicus, and Sphaeranthus africanus.

Chemical Properties
Sphaerobioside is characterized by the following properties:

IUPAC Name: 5-hydroxy-3-(4-hydroxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-

one[1]

Molecular Formula: C₂₇H₃₀O₁₄[1]

Molecular Weight: 578.52 g/mol [1]

Chemical Class: Isoflavonoid glycoside, a subclass of flavonoids within the broader category

of polyketides[1].

Table 1: Physicochemical Properties of Sphaerobioside
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Property Value Source

PubChem CID 76315025 [1]

Molecular Formula C₂₇H₃₀O₁₄ [1]

Molecular Weight 578.52 g/mol [1]

IUPAC Name

5-hydroxy-3-(4-

hydroxyphenyl)-7-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

[[(2R,3R,4R,5R,6S)-3,4,5-

trihydroxy-6-methyloxan-2-

yl]oxymethyl]oxan-2-

yl]oxychromen-4-one

[1]

Biological Activities and Mechanism of Action
Sphaerobioside has been reported to exhibit a range of biological activities, suggesting its

potential as a lead compound for drug development.

Anti-inflammatory Activity
Sphaerobioside is known to possess anti-inflammatory properties. Its proposed mechanism of

action involves the inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory

response pathway. Furthermore, it has been observed to suppress the activation of nuclear

factor-kappa B (NF-κB), a transcription factor that plays a central role in regulating

inflammatory and immune responses.

Anticancer Activity
The compound has demonstrated anticancer characteristics, including the ability to induce

apoptosis (programmed cell death) and inhibit cell proliferation in various cancer cell lines. The

specific cell lines and the quantitative measures of this activity (e.g., IC₅₀ values) are not

detailed in the readily available literature.
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Sphaerobioside is also reported to have antioxidant and antimicrobial activities, though

specific details and quantitative data from experimental studies are limited in the public domain.

Neuroprotective Potential
Preliminary evidence suggests that Sphaerobioside may have neuroprotective qualities. In

animal models of Alzheimer's disease, it has shown promise in enhancing cognitive function.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Sphaerobioside are not extensively described in the currently accessible scientific literature.

However, a general workflow for the isolation of such a compound from a plant source can be

inferred.
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Extraction and Isolation

Purification

Structural Elucidation and Bioactivity Testing

Plant Material (e.g., Eriosema tuberosum)

Solvent Extraction

Crude Extract
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Chromatographic Techniques (e.g., HPLC)

Pure Sphaerobioside

Spectroscopic Analysis (NMR, MS) Biological Assays (e.g., Anti-inflammatory, Anticancer)
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A generalized workflow for the isolation and characterization of Sphaerobioside.
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Based on the reported mechanisms of action, Sphaerobioside is implicated in the modulation

of the NF-κB signaling pathway, a critical regulator of inflammation.
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Proposed inhibitory action of Sphaerobioside on the NF-κB signaling pathway.

Conclusion and Future Directions
Sphaerobioside is a promising natural product with a range of reported biological activities

that warrant further investigation. While its discovery and chemical properties are established,

there is a notable lack of publicly available, detailed experimental data, including quantitative

biological activity and comprehensive mechanistic studies. Future research should focus on the

full characterization of its pharmacological profile, including in vivo efficacy and safety studies.

Elucidation of its structure-activity relationships could also guide the synthesis of novel
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derivatives with enhanced therapeutic potential. The information presented in this guide

provides a foundation for such future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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